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Compound of Interest

Compound Name: Methyl retinoate

Cat. No.: B7769982

Methyl Retinoate: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of methyl retinoate, a derivative of vitamin
A and a member of the retinoid family. This document covers its fundamental chemical
properties, synthesis, and its significant role in biological research and drug development, with
a focus on the retinoic acid signaling pathway.

Core Properties of Methyl Retinoate

Methyl retinoate is the methyl ester of retinoic acid. Its key identifiers and physicochemical
properties are summarized below.
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Property Value Citation(s)
CAS Number 339-16-2 [1][2][3]
Molecular Formula C21H3002 [1][4]
Molecular Weight 314.46 g/mol
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Synthesis of Methyl Retinoate

The synthesis of methyl retinoate can be achieved through several routes, often involving the
modification of (3-ionone as a starting material. One common approach is a C15 + C6 synthesis
strategy.

Experimental Protocol: Synthesis via Knoevenagel
Condensation

This protocol outlines a general method for synthesizing methyl retinoate, adapted from
synthetic strategies for retinoic acid.

o Preparation of the C15 Aldehyde:
o Start with commercially available (3-ionone.

o Perform a condensation reaction with cyanoacetic acid, followed by decarboxylation to
yield a C15 nitrile.

o Reduce the C15 nitrile using a reducing agent such as diisobutylaluminium hydride
(DIBAL-H) in an appropriate solvent like toluene to obtain the C15 aldehyde.
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Knoevenagel Condensation:

o The C15 aldehyde is then condensed with methyl 3-methyl-2-butenoate in a solvent such
as methanol. This C6 module extends the carbon chain to form the full C21 backbone of
methyl retinoate.

Purification:

o The crude product is purified using column chromatography to yield the final methyl
retinoate product.

Biological Significance and Applications

Methyl retinoate, like other retinoids, is crucial in various biological processes. Its applications

in research and drug development stem from its ability to influence cell differentiation,

proliferation, and apoptosis.

The Retinoic Acid Signaling Pathway

Retinoids exert their effects by activating specific nuclear receptors. The canonical retinoic acid

(RA) signaling pathway is a key mechanism in embryonic development and cellular regulation.

Cellular Uptake and Conversion: Retinol (Vitamin A) is transported into the cell and oxidized
to retinaldehyde, and then further oxidized to retinoic acid (the active form).

Nuclear Translocation: Retinoic acid is transported into the nucleus.

Receptor Binding and Dimerization: In the nucleus, retinoic acid binds to the Retinoic Acid
Receptor (RAR). This complex then forms a heterodimer with the Retinoid X Receptor
(RXR).

DNA Binding and Gene Transcription: The RAR-RXR heterodimer binds to specific DNA
sequences known as Retinoic Acid Response Elements (RARES) in the promoter regions of
target genes.

Transcriptional Regulation: This binding event recruits co-activator or co-repressor proteins,
which modulate histone acetylation and chromatin structure, thereby activating or repressing
the transcription of downstream genes that control various cellular processes.
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Retinoic Acid Signaling Pathway

Applications in Drug Development and Research

Retinoids, including the parent compound of methyl retinoate, all-trans-retinoic acid (tretinoin),
have significant therapeutic applications.

o Dermatology: Tretinoin is widely used topically to treat acne vulgaris, photoaging, and
hyperpigmentation.

e Oncology: Oral tretinoin is a key therapeutic agent for inducing remission in patients with
acute promyelocytic leukemia (APL).

o Research: Methyl retinoate serves as a valuable tool in laboratory settings to study the
effects of retinoids on cellular processes. For example, it has been used to investigate
degenerative changes in seminiferous tubules in animal models and to study neuronal
differentiation in cell lines.

Experimental Workflow: Nanoparticle Drug Delivery

To enhance the stability and delivery of retinoids, nanoparticle-based formulations are being
explored. The following workflow outlines the preparation of retinoic acid-loaded nanopatrticles,
a technique applicable to methyl retinoate.
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Nanoparticle Formulation Workflow

This "Colloidal-Coating” method involves dissolving the retinoid and a polymer in an alkaline
solution. As the pH is gradually lowered, the polymer precipitates, encapsulating the drug to
form nanoparticles. This process can yield high drug loading efficiency and produces
nanoparticles suitable for further in vitro and in vivo studies.

Handling and Storage
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Retinoids are unstable compounds that are susceptible to oxidation and isomerization,
particularly when exposed to air, light, and heat. Therefore, proper handling and storage are
crucial.

o Storage: Store in airtight, opaque containers under an inert atmosphere (e.g., argon or
nitrogen) at low temperatures.

o Handling: Work should be conducted under subdued light. Solvents should be free of
dissolved oxygen and peroxides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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